(3Z)-3-{[(4-Cyclohexylphenyl)amino]methylidene}pyrrolidine-2,4-dione
Overview
Description
(3Z)-3-{[(4-Cyclohexylphenyl)amino]methylidene}pyrrolidine-2,4-dione is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.35 g/mol. The purity is usually 95%.
The exact mass of the compound 3-{[(4-cyclohexylphenyl)amino]methylene}-2,4-pyrrolidinedione is 284.152477885 g/mol and the complexity rating of the compound is 442. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Hydrogen Bonding and Structural Analysis
- Hydrogen Bonding in Anticonvulsant Enaminones : Research has explored the crystal structures of various anticonvulsant enaminones, including those with cyclohexene rings adopting sofa conformations, demonstrating significant hydrogen bonding and molecular chain formation (Kubicki, Bassyouni, & Codding, 2000).
Antiproliferative Agents
- Antiproliferative Properties in Cancer Research : Studies on dispiroindole derivatives with cyclohexane components have shown antitumor properties against various human tumor cell lines, suggesting potential applications in cancer treatment (George, Ismail, Stawinski, & Girgis, 2013).
Chemical Synthesis and Characterization
- Synthesis of Schiff Bases : Research on the synthesis and characterization of Schiff bases derived from 3,4-diaminopyridine has been conducted, highlighting the formation of hydrogen-bonded dimers in crystalline state and the importance of cyclohexane components in these reactions (Opozda, Łasocha, & Włodarczyk-Gajda, 2006).
Molecular Interaction Studies
- C–H⋯N, C–H⋯π and π⋯π Interactions in Crystal Packing : The molecular structures of N1,N4-bis((pyridine-n-yl)methylene)-cyclohexane-1,4-diamines have been analyzed, showing significant C–H⋯Npyridine interactions and providing insights into molecular packing in crystals (Lai, Mohr, & Tiekink, 2006).
Photochemical Behavior Analysis
- Study of Photochemical Behavior of Cyclohexadienes : The photochemical behavior of 2-amino-1,3-cyclohexadienes, including reactions with secondary amines and effects of irradiation, has been examined, providing valuable insights into the chemical properties of cyclohexadiene derivatives (Kilger & Margaretha, 1983).
Polyimide Synthesis and Properties
- Development of Transparent and Soluble Polyimides : Research on the synthesis of novel polyimides containing pyridine and cyclohexane has shown improvements in solubility and transparency, suggesting applications in high-performance materials (Yao, Wang, Zhao, Zhou, Chen, & Wang, 2018).
Advanced Material Synthesis
- Ionic Liquid Synthesis via Aminolysis : The synthesis of beta-amino alcohols and ionic liquids using cyclohexene oxide and 2-picolylamine demonstrates the potential of cyclohexane derivatives in creating environmentally friendly materials (Fringuelli, Pizzo, Tortoioli, & Vaccaro, 2004).
Properties
IUPAC Name |
4-[(4-cyclohexylphenyl)iminomethyl]-3-hydroxy-1,2-dihydropyrrol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2/c20-16-11-19-17(21)15(16)10-18-14-8-6-13(7-9-14)12-4-2-1-3-5-12/h6-10,12,20H,1-5,11H2,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCTKXHLJFNKHFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CC=C(C=C2)N=CC3=C(CNC3=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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